[(5Z)-5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid

• IUPAC Name: 2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C12H8ClNO3S2/c13-8-4-2-1-3-7(8)5-9-11(17)14(6-10(15)16)12(18)19-9/h1-5H,6H2,(H,15,16)/b9-5-
• InChI Key: PNLAXGBOOMYLCQ-UITAMQMPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)N(C(=S)S2)CC(=O)O)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)O)Cl
• Molecular Formula: C12H8ClNO3S2
• Molecular Weight: 313.8 g/mol

Description

The compound “[(5Z)-5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid” is a chemical compound with the molecular formula C12H8ClNO3S2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 313.78. Other physical and chemical properties such as melting point, boiling point, and density are not provided in the sources I found.

Scientific Research Applications

Antifungal and Antimicrobial Activity

Some derivatives of this compound have been prepared with potential as antifungal compounds. One study reported that while most compounds exhibited no significant activity, a specific derivative strongly inhibited the growth of several Candida species and Trichosporon asahii, indicating its potential as an antifungal agent (Doležel et al., 2009). Another investigation into rhodanine-3-acetic acid derivatives found antimicrobial activity against mycobacteria, with specific compounds showing high activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria (Krátký et al., 2017).

Anticancer and Anti-inflammatory Applications

Further research has explored the anticancer properties of thiazolidinone derivatives. One study synthesized derivatives that exhibited moderate to strong antiproliferative activity against human leukemia cell lines, suggesting the importance of substituent groups on the thiazolidinone moiety for anticancer properties (Chandrappa et al., 2009). Additionally, novel thioxothiazolidin-4-one derivatives have shown in vivo anticancer and antiangiogenic effects against transplantable mouse tumors, highlighting their potential in anticancer therapy (Chandrappa et al., 2010).

Aldose Reductase Inhibition

A study focused on aldose reductase inhibitors, which are crucial for managing complications related to diabetes, identified that certain (4-oxo-2-thioxothiazolidin-3-yl)acetic acids are potent inhibitors of aldose reductase. These compounds were found to be more efficacious than epalrestat, the only derivative used in clinical practice, indicating their potential for therapeutic applications in diabetes management (Kučerová-Chlupáčová et al., 2020).

Photostabilization and Thermal Properties

In another domain, derivatives of this compound have been utilized for modifying starch to enhance its light absorption, stabilization, and fluorescence emission properties. This application demonstrates the versatility of these compounds beyond pharmaceutical uses, suggesting their potential in developing photoactive materials for dyes, inks, and paints (Chandran et al., 2012).

Safety and Hazards

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